Cas no 1437481-32-7 (6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid)

• Product Name: 6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid
• CAS No: 1437481-32-7
• MF: C₁₅H₁₃ClN₂O₃S
• MW: 336.793321371078
• CID: 5170203
• Update Time: 2025-10-30

6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid

• Inchi： 1S/C15H13ClN2O3S/c1-3-21-12-5-4-9(6-10(12)16)11-7-18-8(2)13(14(19)20)22-15(18)17-11/h4-7H,3H2,1-2H3,(H,19,20)
• InChI Key： HOHHUGYPSIGWLX-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N2C=C(C3=CC=C(OCC)C(Cl)=C3)N=C12

Additional information on 6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid

Introduction to 6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid (CAS No. 1437481-32-7)

6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid, identified by the CAS number 1437481-32-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the imidazothiazole class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both chloro and ethoxy substituents on the aromatic ring, along with the carboxylic acid functional group at the 2-position, contributes to its complex reactivity and interaction with biological targets.

The imidazo[2,1-b]thiazole core is a privileged structure in medicinal chemistry, known for its ability to modulate various biological pathways. Researchers have been particularly interested in this scaffold due to its demonstrated efficacy in inhibiting enzymes and receptors involved in inflammation, cancer, and infectious diseases. The specific substitution pattern of 6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid suggests that it may exhibit selective binding properties, making it a promising candidate for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from imidazothiazole derivatives. The structural flexibility of this scaffold allows for the introduction of diverse functional groups, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties. For instance, studies have shown that modifications at the 3-position, such as the introduction of a methyl group as seen in this compound, can significantly influence its binding affinity and metabolic stability.

One of the most compelling aspects of 6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid is its potential as an inhibitor of target proteins implicated in disease pathogenesis. The chloro and ethoxy substituents are known to enhance lipophilicity and metabolic stability, respectively, which are critical factors for drug-like properties. Furthermore, the carboxylic acid moiety provides a site for further derivatization, allowing chemists to explore new analogs with enhanced biological activity.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of heterocyclic compounds like 6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid. Molecular docking studies have been employed to predict binding interactions with potential targets such as kinases and transcription factors. These virtual screening approaches have accelerated the discovery process by identifying lead compounds with high affinity and selectivity.

The synthesis of 6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the imidazothiazole core, followed by functional group transformations such as chlorination and ethoxylation. The introduction of the carboxylic acid group at the 2-position typically involves oxidation or hydrolysis of a methyl or acetyl precursor.

From a biological perspective, 6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid has shown promise in preclinical studies as a modulator of inflammatory pathways. In vitro assays have demonstrated its ability to inhibit enzymes such as COX-2 and LOX, which are key players in inflammation. Additionally, preliminary cell-based assays suggest that this compound may exhibit antiproliferative effects against certain cancer cell lines.

The carboxylic acid derivative also presents opportunities for prodrug development. By converting the free carboxylic acid into an ester or amide form, bioavailability can be enhanced while maintaining target specificity. Such prodrug strategies are particularly valuable for oral administration where first-pass metabolism can significantly reduce drug efficacy.

Future research directions for 6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, investigating its pharmacokinetic profile will be crucial for determining appropriate dosing regimens and formulation strategies.

The growing interest in heterocyclic compounds like imidazo[2,1-b]thiazoles underscores their importance as building blocks in drug discovery. The versatility of this scaffold allows for the creation of structurally diverse derivatives with tailored biological activities. As synthetic methodologies continue to improve and computational tools become more sophisticated, the discovery pipeline for novel therapeutic agents derived from imidazothiazole derivatives is expected to expand significantly.

In conclusion,6-(3-Chloro-4-ethoxy-phenyl)-3-methyl-imidazo[2,1-b]thiazole - - - - - - - - - - - - - - 32 carboxylic acid (CAS No. 1437481 32 7) represents an intriguing compound with potential therapeutic applications across multiple disease areas. Its unique structural features and demonstrated biological activity make it a valuable asset in pharmaceutical research. As investigations into this compound continue, further insights into its mechanism of action and pharmacological properties will undoubtedly emerge, paving the way for innovative treatments.